Cas no 224775-76-2 (tert-butyl 5-bromo-2-hydroxybenzoate)

• Product name: tert-butyl 5-bromo-2-hydroxybenzoate
• CAS No: 224775-76-2
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5237471

tert-butyl 5-bromo-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-2-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 5-bromo-2-hydroxybenzoate

• Inchi： 1S/C11H13BrO3/c1-11(2,3)15-10(14)8-6-7(12)4-5-9(8)13/h4-6,13H,1-3H3
• InChI Key： YIDZFJFQNUYXML-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC(Br)=CC=C1O

Additional information on tert-butyl 5-bromo-2-hydroxybenzoate

Comprehensive Overview of tert-butyl 5-bromo-2-hydroxybenzoate (CAS No. 224775-76-2): Properties, Applications, and Industry Insights

tert-butyl 5-bromo-2-hydroxybenzoate (CAS No. 224775-76-2) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This brominated derivative of salicylic acid, featuring a tert-butyl ester group, serves as a critical intermediate in synthesizing bioactive molecules. Its unique structural attributes, including the 5-bromo substitution and 2-hydroxybenzoate backbone, make it invaluable for designing drug candidates with enhanced pharmacokinetic properties.

The growing demand for halogenated aromatic compounds in medicinal chemistry has propelled interest in tert-butyl 5-bromo-2-hydroxybenzoate. Researchers frequently explore its role in Suzuki-Miyaura cross-coupling reactions, a trending topic in synthetic organic chemistry. This compound’s compatibility with palladium-catalyzed reactions aligns with industry shifts toward sustainable catalysis, addressing frequent search queries like "green synthesis of bromoaromatics" and "eco-friendly coupling reagents."

From a structural perspective, the tert-butyl group enhances steric stability, while the 5-bromo substituent offers a reactive site for further functionalization. Such features are frequently discussed in forums focusing on structure-activity relationships (SAR)—a hot topic among drug discovery enthusiasts. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, reflecting the emphasis on quality control in fine chemicals—a key concern for procurement specialists.

In agrochemical applications, tert-butyl 5-bromo-2-hydroxybenzoate derivatives have shown promise as precursors for crop protection agents. This aligns with global searches for "novel pesticide intermediates" amid rising food security challenges. Its potential in UV-absorbing materials also resonates with trends in photostabilizer development, a niche yet rapidly growing sector.

Regulatory compliance and safe handling protocols for brominated compounds remain a priority. While not classified as hazardous under standard guidelines, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to preserve its reactivity—a detail often queried in chemical storage FAQs. Suppliers increasingly highlight batch-to-batch consistency, responding to market demands for reliable high-purity intermediates.

Innovations in continuous flow chemistry have further spotlighted compounds like tert-butyl 5-bromo-2-hydroxybenzoate, as their synthesis benefits from precise reaction control. This ties into broader discussions on process intensification—a trending search term among chemical engineers optimizing production scalability.

In summary, tert-butyl 5-bromo-2-hydroxybenzoate (CAS No. 224775-76-2) exemplifies the intersection of academic research and industrial application. Its versatility in pharmaceutical synthesis, relevance to green chemistry, and alignment with agrochemical innovation ensure its continued prominence in specialty chemical markets.